2-(1H-benzimidazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives, including 2-(1H-Benzimidazol-2-ylthio)-N-(4-methyl-1,3-thiazol-2-yl)acetamide, often involves the reaction of benzimidazole with various reagents. For instance, derivatives have been synthesized by reacting benzimidazole thione derivatives with chloroacetamide compounds, showcasing the versatility and reactivity of the benzimidazole group in forming complex molecules (Duran & Canbaz, 2013).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole group, which significantly influences the chemical behavior and properties of these compounds. The structure has been elucidated through various spectroscopic methods, including NMR, FTIR, and mass spectroscopy, providing detailed insights into the molecular framework and confirming the expected structural features (Duran & Canbaz, 2013).
Chemical Reactions and Properties
Benzimidazole derivatives undergo a range of chemical reactions, attributable to the reactive sites on the benzimidazole and thiazole rings. These reactions include protonation, which has been studied through UV spectroscopic studies, revealing the acidic nature and pKa values of these compounds. The protonation occurs primarily on the nitrogen atoms within the imidazole and benzothiazole rings, demonstrating the compounds' potential for further chemical modification and interaction with biological targets (Duran & Canbaz, 2013).
Physical Properties Analysis
The physical properties of benzimidazole derivatives, including solubility, melting points, and stability, are critical for their application in various fields. These properties are influenced by the molecular structure and substitution patterns on the benzimidazole core. Research has shown that modifications to the benzimidazole structure can lead to significant changes in physical properties, such as enhanced solubility in aqueous or organic solvents, which is essential for pharmaceutical applications (Shibuya et al., 2018).
Chemical Properties Analysis
The chemical properties of benzimidazole derivatives, including reactivity, acidity, and potential for further chemical modifications, are of great interest. The acidity constants (pKa values) of these compounds, for instance, provide insights into their reactivity and potential as drug precursors. The detailed chemical properties are foundational for understanding how these compounds interact at the molecular level, particularly in biological systems (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4OS2/c1-8-6-19-12(14-8)17-11(18)7-20-13-15-9-4-2-3-5-10(9)16-13/h2-6H,7H2,1H3,(H,15,16)(H,14,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQAPPEKHMGRACZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.